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Compound of Interest

Compound Name: KPT-185

Cat. No.: B608369 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
KPT-185 is a potent, selective, and irreversible small-molecule inhibitor of Chromosome

Region Maintenance 1 (CRM1), also known as Exportin 1 (XPO1).[1][2][3] XPO1 is a crucial

nuclear export protein that transports a wide range of cargo proteins, including numerous tumor

suppressor proteins (TSPs) and growth regulators, from the nucleus to the cytoplasm.[1][3] In

many cancer cells, XPO1 is overexpressed, leading to the mislocalization and functional

inactivation of these critical TSPs. KPT-185 covalently binds to a cysteine residue (Cys528)

within the cargo-binding site of XPO1, effectively blocking its function. This inhibition leads to

the nuclear accumulation and subsequent activation of TSPs, which can trigger cell cycle arrest

and apoptosis in cancerous cells.

Given its mechanism of action, KPT-185 is a valuable tool for cancer research. Accurate and

reproducible experimental results hinge on the correct preparation and handling of KPT-185
stock solutions. These application notes provide a detailed protocol for the preparation,

storage, and handling of KPT-185 stock solutions using Dimethyl Sulfoxide (DMSO) as the

solvent for in vitro research applications.

Physicochemical and Solubility Data
Proper preparation of KPT-185 stock solutions is critical for experimental success. The

following table summarizes the key quantitative data for KPT-185.
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Property Value Citations

Molecular Weight 355.31 g/mol

Chemical Formula C₁₆H₁₆F₃N₃O₃

CAS Number 1333151-73-7

Appearance White to off-white solid

Solubility

DMSO: Varies by source, from

15 mg/mL (42.2 mM) to 71

mg/mL (199.8 mM). It is

advisable to use fresh,

anhydrous DMSO. Ethanol:

Soluble (e.g., ≥25.2 mg/mL).

Water: Insoluble.

Experimental Protocols
This section provides a detailed methodology for preparing a 10 mM stock solution of KPT-185
in DMSO. This concentration is commonly used for subsequent dilutions into cell culture media

for various assays.

Materials and Equipment:

KPT-185 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol for Preparing a 10 mM KPT-185 Stock Solution (1 mL)

Preparation: Before starting, ensure all equipment is clean, and the balance is calibrated.

Perform all steps in a chemical fume hood.

Weighing KPT-185: Carefully weigh out 3.55 mg of KPT-185 powder using an analytical

balance and transfer it into a sterile microcentrifuge tube or vial.

Adding DMSO: Using a calibrated micropipette, add 1 mL of fresh, anhydrous, high-purity

DMSO to the vial containing the KPT-185 powder. Moisture in DMSO can significantly

reduce the solubility of KPT-185.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the

compound. If complete dissolution is not achieved, gentle warming of the tube to 37°C or

brief sonication in an ultrasonic bath can be used to aid solubility. Visually inspect the

solution against a light source to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected (amber or foil-wrapped) tubes.

Long-Term Storage: Store the aliquots at -80°C for long-term stability (up to one year or

more). For short-term storage (up to one month), -20°C is acceptable. Always record the

concentration and preparation date on each vial.

Safety Precautions:

KPT-185 is a potent bioactive compound. Handle with care, avoiding inhalation of dust and

contact with skin and eyes.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Always wear appropriate PPE, including gloves, when handling DMSO and KPT-185
solutions.
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Work in a well-ventilated area, preferably a chemical fume hood.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing a KPT-185 stock solution.
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Caption: Workflow for preparing KPT-185 stock solution.
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KPT-185 Mechanism of Action: Inhibition of XPO1 Signaling Pathway

This diagram illustrates the core mechanism by which KPT-185 exerts its anti-cancer effects.

Nucleus

Cytoplasm

Tumor Suppressor
Proteins (e.g., p53)

XPO1 (CRM1)

Binds for Export

Nuclear Accumulation
&

Activation of TSPs
Inactive TSPs

Normal Export

KPT-185

Inhibits

Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Caption: KPT-185 inhibits XPO1, causing nuclear retention of TSPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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